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Compound of Interest

Compound Name: O-Tolidine sulfate

Introduction

Chlorination is a fundamental process in water treatment for disinfection. Monitoring residual
chlorine levels is crucial to ensure both effective disinfection and compliance with regulatory
standards. The O-Tolidine method is a conventional and rapid colorimetric technique for
determining residual chlorine concentrations in water samples. This application note provides a
detailed protocol for the use of O-Tolidine sulfate in the analysis of free and total residual
chlorine. O-Tolidine, in an acidic medium, is oxidized by chlorine to produce a yellow-colored
holoquinone, the intensity of which is proportional to the chlorine concentration.[1][2] While the
dihydrochloride salt of O-Tolidine is more commonly cited in standard methods, O-Tolidine
sulfate can also be used, and for the purpose of this protocol, the preparation using the more
readily available O-Tolidine dihydrochloride in a sulfuric acid medium will be described,
effectively forming O-Tolidine sulfate in situ.

Principle of the Method

The O-Tolidine method is based on the oxidation of O-Tolidine by chlorine (present as
hypochlorous acid and/or hypochlorite ions) in an acidic solution. This reaction produces a
yellow-colored compound, a holoquinone, which can be quantitatively measured. The intensity
of the yellow color is directly proportional to the concentration of residual chlorine.[2] The
reaction with free chlorine is almost instantaneous, whereas the reaction with combined
chlorine (chloramines) is slower. This time difference allows for the differentiation between free
and total residual chlorine.
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Interferences

Several substances can interfere with the O-Tolidine method, leading to inaccurate results.
These include manganese, iron, and nitrites, which can also oxidize O-Tolidine and produce a
false positive reading.[2] To account for these interferences, the Orthotolidine-Arsenite (OTA)
test is employed. Sodium arsenite is used to selectively reduce the residual chlorine, allowing
for the measurement of the color produced by interfering substances alone.

Experimental Protocols

1. Reagent Preparation

» O-Tolidine Sulfate Reagent:

o

Carefully weigh 1.35 g of O-Tolidine dihydrochloride.

o In a 1-liter volumetric flask, dissolve the O-Tolidine dihydrochloride in 500 mL of distilled
water.

o In a separate beaker, cautiously add 150 mL of concentrated sulfuric acid to 350 mL of
distilled water. (Caution: Always add acid to water, never the other way around, and
perform this step in a fume hood with appropriate personal protective equipment).

o Allow the diluted sulfuric acid solution to cool to room temperature.

o Slowly add the cooled, diluted sulfuric acid to the O-Tolidine dihydrochloride solution in the
volumetric flask.

o Make up the volume to 1 liter with distilled water and mix thoroughly.

o Store the reagent in a brown, glass-stoppered bottle, protected from light. The reagent is
stable for up to six months.

e Sodium Arsenite Solution (0.5% wi/v):

o Weigh 0.5 g of sodium arsenite (NaAsOz2). (Caution: Sodium arsenite is highly toxic.
Handle with extreme care and appropriate personal protective equipment).
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o Dissolve the sodium arsenite in 100 mL of distilled water in a volumetric flask.
o Mix thoroughly and store in a clearly labeled bottle.
2. Standard O-Tolidine Procedure (for waters without significant interference)

e Analysis of Free Residual Chlorine:

[e]

Take a 10 mL water sample in a clean test tube or cuvette.
o Add 0.5 mL of the O-Tolidine sulfate reagent to the sample and mix rapidly.

o Immediately (within 15 seconds) measure the absorbance of the yellow color using a
spectrophotometer at a wavelength of 435-490 nm or compare the color visually against a
set of calibrated standards in a comparator or chloroscope.[3]

o Record this value as the free residual chlorine concentration.

e Analysis of Total Residual Chlorine:

[¢]

Take a 10 mL water sample in a clean test tube or cuvette.

[e]

Add 0.5 mL of the O-Tolidine sulfate reagent to the sample and mix.

o

Allow the color to develop for 5 minutes in the dark.

[¢]

After 5 minutes, measure the absorbance or compare the color as described for free
chlorine.

Record this value as the total residual chlorine concentration.

[¢]

e Calculation of Combined Residual Chlorine: Combined Residual Chlorine = Total Residual
Chlorine - Free Residual Chlorine

3. Orthotolidine-Arsenite (OTA) Test (for waters with interfering substances)

This procedure requires three separate 10 mL aliquots of the water sample, labeled A, B, and
C.
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e Tube A (Free Chlorine + Interferences):

o

To an empty test tube, add 0.5 mL of O-Tolidine sulfate reagent.

[¢]

Add 10 mL of the water sample and mix quickly.

[¢]

Within 5 seconds, add 0.5 mL of the sodium arsenite solution and mix again.

[e]

Read the color intensity immediately. This reading represents the free chlorine plus any
color from interfering substances.

e Tube B (Interferences Only):

o

To an empty test tube, add 0.5 mL of sodium arsenite solution.

[¢]

Add 10 mL of the water sample and mix.

[¢]

Immediately add 0.5 mL of O-Tolidine sulfate reagent and mix.

[e]

Read the color intensity immediately. This reading represents the color produced by
interfering substances alone.

e Tube C (Total Chlorine + Interferences):

o

To an empty test tube, add 0.5 mL of O-Tolidine sulfate reagent.

[¢]

Add 10 mL of the water sample and mix.

[¢]

Allow the color to develop for 5 minutes.

[e]

Read the color intensity. This reading represents the total chlorine plus interferences.
» Calculations for OTA Test:

o True Free Residual Chlorine = Reading from Tube A - Reading from Tube B

o True Total Residual Chlorine = Reading from Tube C - Reading from Tube B

o Combined Residual Chlorine = True Total Residual Chlorine - True Free Residual Chlorine
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Data Presentation

Table 1: Performance Characteristics of the O-Tolidine Method

Sequential Injection

Parameter Batch Method

Method
Linear Range 0-3.0 mg/L Clz 0-5.0 mg/L Clz
Limit of Quantification 0.2 mg/L Cl2 0.5 mg/L Cl2

Data adapted from a study on greywater analysis, which may have a different matrix from other
water types.[4]

Table 2: Common Interferences in the O-Tolidine Method

Interfering Substance Effect

o Produces a yellow color with O-Tolidine, leading
Manganese (oxidized forms) - ] ]
to a false positive reading for chlorine.

o Can produce a yellow color, causing a positive
Iron (oxidized forms) )
interference.

Can react with O-Tolidine to produce a yellow

Nitrites o -
color, resulting in a false positive.
Can interfere with the colorimetric reading,
Turbidity and Color leading to inaccurate results. Filtration of the
sample may be necessary.
Visualizations
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Experimental Workflow for Residual Chlorine Analysis

Sample Preparation

Collect Water Sample

l

Assess for Potential
Interferences (e.g., Mn, Fe)

No Significant
Interference

Standard O-Tolidine Test

Add O-Tolidine Reagent Add O-Tolidine Reagent

Interference
Suspected Suspected Suspected
v

Read Color Immediately . .

(<15s) for Free Chlorine Wait 5 minutes
Orthotolidine-Arsenitg (OTA) Test v
Tube A: Tube B: Tube C: Read Color for
OT then Sample then Arsenite Arsenite then Sample then OT OT then Sample, wait 5 min Total Chlorine
(Free Cl + Interferences) (Interferences Only) (Total CI + Interferences)
Data Analysis \
A

A4

Calculate True Free and
Total Chlorine

Calculate Combined Chlorine

Click to download full resolution via product page

Caption: Workflow for residual chlorine analysis using the O-Tolidine method.
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O-Tolidine Oxidation by Chlorine
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Caption: Simplified reaction of O-Tolidine with chlorine to form a colored product.

Safety Precautions

O-Tolidine: O-Tolidine is a suspected carcinogen. Handle with extreme care, using
appropriate personal protective equipment (PPE), including gloves, lab coat, and safety
goggles. All work with O-Tolidine should be conducted in a well-ventilated area or a fume
hood.

Sulfuric Acid: Concentrated sulfuric acid is highly corrosive and can cause severe burns.
Handle with appropriate PPE, including acid-resistant gloves, apron, and face shield. Always
add acid to water slowly and with constant stirring to dissipate heat.

Sodium Arsenite: Sodium arsenite is highly toxic and a known carcinogen. Handle with
extreme care, using gloves and a lab coat. Avoid generating dust.

Waste Disposal: All waste containing O-Tolidine and sodium arsenite must be disposed of as
hazardous waste according to local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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